N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
• InChI: InChI=1S/C14H18ClFN2O2/c1-9-6-18(7-10(2)20-9)8-14(19)17-11-3-4-13(16)12(15)5-11/h3-5,9-10H,6-8H2,1-2H3,(H,17,19)
• InChI Key: RUZKNNPQFKRHAI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H18ClFN2O2
• Molecular Weight: 300.75 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide, also known as CFM-2, is a synthetic compound that has been studied extensively for its potential application in scientific research. This compound is a selective antagonist of the TRPV1 receptor, which is a member of the transient receptor potential (TRP) family of ion channels. The TRPV1 receptor is involved in the sensation of pain and heat, as well as other physiological processes. CFM-2 has been shown to have a high degree of selectivity for the TRPV1 receptor, and therefore has potential as a tool for studying the role of this receptor in various biological processes.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide acts as a selective antagonist of the TRPV1 receptor, which is involved in the sensation of pain and heat. By blocking this receptor, this compound can prevent the sensation of pain and heat in animal models. The exact mechanism by which this compound blocks the TRPV1 receptor is not fully understood, but it is thought to involve the inhibition of calcium influx into cells.
Biochemical and Physiological Effects:
This compound has been shown to have a high degree of selectivity for the TRPV1 receptor, and therefore has minimal effects on other biological processes. In animal models, this compound has been shown to be effective in blocking the sensation of pain and heat, with minimal side effects. However, the long-term effects of this compound on biological processes are not fully understood, and further research is needed to fully understand its potential effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide is its high degree of selectivity for the TRPV1 receptor, which allows for precise targeting of this receptor in lab experiments. This compound has also been shown to be effective in blocking the sensation of pain and heat in animal models, which can be useful in studying the role of the TRPV1 receptor in pain sensation. However, this compound has limitations in terms of its stability and solubility, which can make it difficult to use in certain lab experiments.

Future Directions

There are several potential future directions for research involving N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide. One area of research could focus on the development of more stable and soluble forms of this compound, which would make it easier to use in lab experiments. Another area of research could focus on the potential use of this compound as a pain medication, either alone or in combination with other drugs. Additionally, further research is needed to fully understand the long-term effects of this compound on biological processes, as well as its potential role in inflammation, cancer, and other physiological processes.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been used extensively in scientific research to study the role of the TRPV1 receptor in various biological processes. One area of research has focused on the role of this receptor in pain sensation. This compound has been shown to be effective in blocking the sensation of pain in animal models, suggesting that it may have potential as a pain medication. Other areas of research have focused on the role of the TRPV1 receptor in inflammation, cancer, and other physiological processes.